Methyl (2R,3S)-2-(aminomethyl)-3-methyl-2,3-dihydro-1-benzofuran-5-carboxylate;hydrochloride
Description
Methyl (2R,3S)-2-(aminomethyl)-3-methyl-2,3-dihydro-1-benzofuran-5-carboxylate;hydrochloride is a useful research compound. Its molecular formula is C12H16ClNO3 and its molecular weight is 257.71. The purity is usually 95%.
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Scientific Research Applications
Semiconductor Photoelectronic Devices
Zinc oxide (ZnO), the main component of EN300-7537236, is a wide band-gap semiconductor with extensive potential in high-efficiency semiconductor photoelectronic devices. ZnO single crystals, which exhibit undisputed lattice integrity, are essential for fabricating high-quality ZnO-based photoelectronic devices. These devices include light-emitting diodes (LEDs), laser diodes, and UV photodetectors. Researchers have focused on homoepitaxial growth of ZnO films on ZnO single-crystal substrates to improve crystallinity and luminous performance .
Semiconductor Photocatalysis
ZnO-based photocatalysis is another exciting application. ZnO photocatalysts can harness solar energy to drive chemical reactions, such as water splitting and pollutant degradation. The unique properties of ZnO, including its wide bandgap and efficient charge separation, make it suitable for photocatalytic applications. Researchers investigate the photocatalysis mechanism using ZnO single crystals to understand the underlying processes .
Diluted Magnetic Semiconductors
ZnO doped with transition metal ions can exhibit diluted magnetic semiconductor behavior. These materials combine semiconducting properties with magnetic ordering, opening up possibilities for spintronic devices. Researchers explore intentional doping strategies to achieve highly thermostable n-type ZnO with high mobility and high electron concentration. Additionally, efforts are underway to fabricate p-type ZnO materials with high mobility, a critical step toward realizing practical spintronic applications .
Other Potential Applications
Beyond the mentioned fields, ZnO and its derivatives have been investigated for their antimicrobial properties, gas sensing capabilities, and as components in transparent conductive films. These diverse applications highlight the versatility of ZnO-based materials in various scientific and technological domains .
properties
IUPAC Name |
methyl (2R,3S)-2-(aminomethyl)-3-methyl-2,3-dihydro-1-benzofuran-5-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO3.ClH/c1-7-9-5-8(12(14)15-2)3-4-10(9)16-11(7)6-13;/h3-5,7,11H,6,13H2,1-2H3;1H/t7-,11-;/m0./s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UKYQZYRCBYRJEE-WJRQTEJMSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(OC2=C1C=C(C=C2)C(=O)OC)CN.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1[C@@H](OC2=C1C=C(C=C2)C(=O)OC)CN.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl (2R,3S)-2-(aminomethyl)-3-methyl-2,3-dihydro-1-benzofuran-5-carboxylate;hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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